Cas no 1806615-00-8 (3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid)

• Product Name: 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid
• CAS No: 1806615-00-8
• MF: C₁₂H₁₁ClO₅
• MW: 270.665743112564
• CID: 4940718
• Update Time: 2025-06-13

3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid

• Inchi： 1S/C12H11ClO5/c13-5-10(15)4-9-3-7(11(16)12(17)18)1-2-8(9)6-14/h1-3,6,11,16H,4-5H2,(H,17,18)
• InChI Key： NNXYSUNTBKWDDI-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(C=O)=CC=C(C(C(=O)O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 0.5
• Topological Polar Surface Area: 91.7

Additional information on 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid

Introduction to 3-(3-Chloro-2-oxopropyl)-4-formylmandelic Acid (CAS No. 1806615-00-8)

3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid, identified by its CAS number 1806615-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a promising potential in the development of novel therapeutic agents and advanced chemical intermediates. The presence of both a formyl group and a chloro substituent on the propyl side chain makes it a versatile building block for synthetic chemistry, enabling diverse functionalization and modification strategies.

The chemical structure of 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid consists of a mandelic acid backbone, which is a well-known precursor in the synthesis of various pharmaceuticals and natural products. The introduction of the formyl group at the fourth position enhances its reactivity, making it an excellent candidate for condensation reactions, such as Schiff base formation, which is widely employed in medicinal chemistry for the development of bioactive molecules. Additionally, the chloro substituent on the propyl chain provides a handle for further functionalization via nucleophilic substitution reactions, allowing for the creation of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The mandelic acid scaffold is particularly noteworthy due to its presence in numerous FDA-approved drugs, where it serves as either an active pharmaceutical ingredient (API) or a key intermediate. For instance, compounds derived from mandelic acid have shown efficacy in treating bacterial infections, neurological disorders, and metabolic diseases. The unique combination of functional groups in 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid positions it as a valuable asset in drug discovery pipelines.

The synthesis of 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route begins with the chlorination of 2-hydroxypropylbenzoic acid, followed by formylation at the para position using Vilsmeier-Haack conditions. This approach leverages well-established methodologies in organic synthesis while showcasing the compound's adaptability to different reaction conditions. The resulting product can then be further modified to explore its biological activity through various chemical modifications.

The pharmacological potential of 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid has been investigated in several preclinical studies. Research indicates that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in human diseases. For example, studies have demonstrated that modifications to the mandelic acid core can alter binding affinities and selectivity profiles, leading to more potent and targeted therapeutic agents. These findings underscore the importance of structural diversity in medicinal chemistry and highlight the role of compounds like 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid as scaffolds for drug development.

The versatility of 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid extends beyond its use as a synthetic intermediate; it also serves as a starting material for exploring new chemical entities (NCEs). By incorporating different substituents or altering reaction conditions, chemists can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for biological activity. The ability to efficiently synthesize and modify 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid derivatives makes it an indispensable tool in modern drug discovery.

In conclusion, 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid (CAS No. 1806615-00-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its potential applications in drug development are vast, ranging from antibiotic synthesis to antineoplastic agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The ongoing exploration of its pharmacological properties and synthetic applications ensures that 3-(3-Chloro-2-oxopropyl)-4-formylmandelic acid will remain a cornerstone in both academic research and industrial drug development.